Cas no 1226436-80-1 (N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide)

• Product Name: N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• CAS No: 1226436-80-1
• MF: C₁₂H₁₈N₄O₃S
• MW: 298.361320972443
• CID: 6316009
• PubChem ID: 49670913
• Update Time: 2025-06-08

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• AKOS024528420
• 1226436-80-1
• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• F5958-0017
• N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-3,5-dimethylisoxazole-4-sulfonamide
• SR-01000926381-1
• SR-01000926381

• Inchi： 1S/C12H18N4O3S/c1-8-7-9(2)16(14-8)6-5-13-20(17,18)12-10(3)15-19-11(12)4/h7,13H,5-6H2,1-4H3
• InChI Key： SJZWAZFSMNKJAL-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(NCCN1C(C)=CC(C)=N1)(=O)=O

Computed Properties

• Exact Mass: 298.10996162g/mol
• Monoisotopic Mass: 298.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 98.4Ų

Additional information on N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide

Comprehensive Overview of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS No. 1226436-80-1)

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide, with the CAS number 1226436-80-1, is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining pyrazole and oxazole moieties, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in drug discovery and crop protection.

The structural complexity of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide makes it a promising candidate for modulating enzymatic pathways. Recent studies highlight its relevance in addressing challenges such as antibiotic resistance and sustainable agriculture, both of which are trending topics in scientific communities. Its sulfonamide group is particularly noteworthy, as this functional group is often associated with bioactive molecules exhibiting antimicrobial and anti-inflammatory properties.

From a synthetic chemistry perspective, the CAS 1226436-80-1 compound exemplifies advancements in molecular design and green chemistry. Researchers are exploring eco-friendly synthesis routes to produce such sulfonamide derivatives with minimal environmental impact. This aligns with the broader industry shift toward sustainable chemical processes, a topic frequently searched in academic and industrial databases.

In the context of drug development, N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide is being investigated for its potential interactions with biological targets such as kinases and G-protein-coupled receptors (GPCRs). These targets are critical in treating diseases like cancer and metabolic disorders, which remain high-priority areas in medical research. The compound’s pyrazole-ethyl-oxazole backbone may offer selectivity advantages, reducing off-target effects—a key concern in modern pharmacology.

Agrochemical applications of CAS 1226436-80-1 are equally compelling. With increasing global focus on food security and pest resistance management, this compound’s potential as a plant growth regulator or pesticide adjuvant is under scrutiny. Its dual heterocyclic framework could provide novel modes of action against resistant pathogens, addressing a pressing need in agriculture.

Analytical characterization of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure precise quality control, a critical factor for regulatory compliance in both pharmaceutical and agrochemical industries. The compound’s stability profile and solubility are also being optimized to enhance formulation efficiency.

In summary, CAS 1226436-80-1 represents a multifaceted compound with significant potential across multiple industries. Its innovative structure and functional versatility position it as a valuable subject for ongoing research, particularly in addressing contemporary challenges like drug discovery bottlenecks and agricultural sustainability. As scientific inquiries into sulfonamide-based therapeutics and heterocyclic chemistry continue to expand, this compound is poised to remain a focal point in cutting-edge applications.